Cas no 10368-11-3 (Benzene,1,1'-(1,3-propanediyl)bis[4-nitro-)

Benzene,1,1'-(1,3-propanediyl)bis[4-nitro- structure
10368-11-3 structure
Product Name:Benzene,1,1'-(1,3-propanediyl)bis[4-nitro-
CAS No:10368-11-3
MF:C15H14N2O4
MW:286.282663822174
CID:214112
PubChem ID:257832
Update Time:2025-04-19

Benzene,1,1'-(1,3-propanediyl)bis[4-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1-nitro-4-[3-(4-nitrophenyl)propyl]benzene
    • 1,1'-propane-1,3-diylbis(4-nitrobenzene)
    • 1,3-bis-(4-nitro-phenyl)-propane
    • AC1L5XMJ
    • AC1Q1ZB3
    • AG-J-61732
    • AR-1B4906
    • CTK4A2313
    • KST-1A9847
    • NSC86417
    • NSC 86417
    • DTXSID30292911
    • 10368-11-3
    • NSC-86417
    • Benzene,1,1'-(1,3-propanediyl)bis[4-nitro-
    • Inchi: 1S/C15H14N2O4/c18-16(19)14-8-4-12(5-9-14)2-1-3-13-6-10-15(11-7-13)17(20)21/h4-11H,1-3H2
    • InChI Key: VAPDJRHKCKAAKT-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(=CC=1)CCCC1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 286.09542
  • Monoisotopic Mass: 286.09535693g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 91.6Ų

Experimental Properties

  • PSA: 86.28
  • LogP: 4.72470
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